Cas no 503829-93-4 (Benzonitrile, 3-([1,1'-biphenyl]-4-ylmethoxy)-)

• Product Name: Benzonitrile, 3-([1,1'-biphenyl]-4-ylmethoxy)-
• CAS No: 503829-93-4
• MF: C₂₀H₁₅NO
• MW: 285.339205026627
• CID: 1566262
• PubChem ID: 9120345
• Update Time: 2025-04-21

Benzonitrile, 3-([1,1'-biphenyl]-4-ylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-([1,1'-biphenyl]-4-ylmethoxy)-
• AKOS001219305
• 503829-93-4
• AB01333211-02
• DB-423681
• 3-(biphenyl-4-ylmethoxy)benzonitrile
• 3-([1,1'-Biphenyl]-4-ylmethoxy)benzonitrile
• SCHEMBL1249009
• NCGC00340404-01
• 3-(biphenyl-4-ylmethoxy)-benzonitrile
• KZJMOYAYPSJTNG-UHFFFAOYSA-N

• Inchi： 1S/C20H15NO/c21-14-17-5-4-8-20(13-17)22-15-16-9-11-19(12-10-16)18-6-2-1-3-7-18/h1-13H,15H2
• InChI Key： KZJMOYAYPSJTNG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 285.11545
• Monoisotopic Mass: 285.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02